Cas no 1805200-94-5 (Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805200-94-5
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4804225
• Update Time: 2025-05-19

Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)5-4(7(11)12)3-17-8(16)6(5)10(13,14)15/h3,7H,2H2,1H3
• InChI Key： FQLRLWBDMJEMNG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(=O)OCC)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate

Introduction to Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805200-94-5)

Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805200-94-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyridine family, characterized by its unique substitution pattern, including difluoromethyl, iodo, and trifluoromethyl groups. These functional groups endow the molecule with distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The difluoromethyl group is known for its ability to modulate the electronic properties of the molecule, enhancing its reactivity and stability. The presence of this group can significantly influence the pharmacokinetic and pharmacodynamic profiles of the final drug product. Additionally, the iodo substituent provides a versatile handle for further chemical modifications, enabling researchers to explore a wide range of structural variations. The trifluoromethyl group, on the other hand, is a common feature in many pharmaceuticals due to its lipophilic nature and metabolic stability.

In recent years, there has been a growing interest in the development of new therapeutic agents that target specific biological pathways. Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate has shown promise in this regard, particularly in the context of oncology and neurodegenerative diseases. Studies have demonstrated that this compound can serve as a potent inhibitor of certain enzymes and receptors, making it a valuable tool for probing biological systems and developing novel therapeutics.

One of the key applications of Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The unique structure of this compound allows for precise control over the release and activation of the active moiety, thereby improving drug efficacy and reducing side effects. This property has been leveraged in the development of several promising drug candidates currently undergoing clinical trials.

The synthetic route to Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate involves a series of well-established chemical transformations. The starting material is typically a substituted pyridine derivative, which undergoes sequential reactions to introduce the difluoromethyl, iodo, and trifluoromethyl groups. Recent advancements in catalytic methods have further optimized these synthetic pathways, making them more efficient and scalable for industrial applications.

In addition to its use as an intermediate in drug synthesis, Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate has also found applications in agrochemicals and materials science. Its unique combination of functional groups makes it suitable for use in formulations that require high stability and reactivity. For example, it has been used as a building block in the development of novel pesticides and coatings with enhanced performance characteristics.

The safety profile of Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while care should be taken during handling and storage, the compound can be safely used under appropriate conditions.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805200-94-5) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and properties make it an invaluable tool for medicinal chemists and pharmaceutical scientists working on the next generation of therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.